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A well-structured presentation is crucial for audience comprehension and engagement. Two

common and effective narrative structures for scientific talks are the "Classic" and the

"Storytelling" approaches. While both cover the essential elements of research, they differ in

their narrative flow and emphasis.
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Feature Classic Structure Storytelling Structure

Opening
State the research question

and hypothesis directly.

Begin with a broader context

or a compelling hook to draw

the audience in.[1]

Flow

Linear progression:

Introduction, Methods, Results,

Conclusion.[2]

Narrative arc: Introduce a

problem, describe the journey

of discovery, and reveal the

resolution.[1][3]

Audience Engagement
Relies on the strength and

clarity of the data presented.

Aims to create an emotional

connection and make the

research more memorable.[1]

Conclusion
Summarizes the key findings

and their implications.[3]

Circles back to the opening,

providing a satisfying

conclusion to the narrative.[1]

A logical flow is essential for a successful presentation. The following diagram illustrates a

recommended workflow for preparing your presentation, from initial conception to the final

delivery.
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Delivery Phase
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Visualize the story
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Build confidence

Present Clearly

Maintain connection

Manage Time

Respect the schedule

Handle Q&A

Foster discussion
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Caption: A workflow for preparing and delivering a scientific presentation.
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Designing Your Slides: Minimalism vs. Data-Rich
The design of your visual aids can significantly impact how your message is received. Here, we

compare two philosophies of slide design: a minimalist approach that prioritizes simplicity and a

data-rich approach that emphasizes comprehensive data presentation.

Feature Minimalist Design Data-Rich Design

Text

Uses minimal text, often with a

"6/7 rule" (no more than six

bullet points, seven words per

item).[4]

May include more detailed text

to explain complex figures or

methods.

Visuals

Focuses on high-impact,

simple visuals and high-quality

images.[3][5]

Can feature complex graphs

and detailed diagrams to

provide a comprehensive view

of the data.

Information Density
One key idea per slide to

maintain audience focus.[6]

Multiple related data points on

a single slide to facilitate

comparisons.

Pacing
Generally follows a one-slide-

per-minute rule.[7][8]

May require more time per

slide to explain the detailed

information presented.

Regardless of the design philosophy, the structure of the presentation itself should follow a

logical progression. The following diagram illustrates an effective structure for a scientific talk.
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Title, Authors, Affiliations

Background and Significance

Hypothesis / Objectives

Experimental Approach

Key Findings and Data

Summary and Implications

Next Steps

Funding and Collaborators

Questions?
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Caption: The logical flow of a typical scientific presentation.
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Delivery and Engagement: A Comparison of
Techniques
Effective delivery is as important as the content itself. Presenters can adopt different styles,

from a more formal, scripted approach to a more interactive, conversational style.

Technique Scripted Delivery Conversational Delivery

Preparation

Involves writing out and

memorizing large portions of

the talk.

Focuses on knowing the key

points and speaking more

spontaneously.[4]

Audience Interaction

Can be less engaging if the

presenter is focused on

recalling the script.

Encourages eye contact,

natural gestures, and a

connection with the audience.

[6][9]

Flexibility

Less adaptable to audience

reactions or unexpected

questions.

Allows for improvisation and

adjusting the talk based on

audience engagement.

Nervousness Management
May reduce anxiety for some

by providing a clear plan.

Can feel more natural and less

robotic, which may calm

nerves for others.[9]

Handling the Q&A Session
The question and answer session is a critical part of your presentation. It is an opportunity to

clarify your research and engage in scientific discourse.

Best Practices for Q&A:

Anticipate Questions: Think about potential questions beforehand and prepare concise

answers.

Repeat the Question: This ensures everyone in the audience has heard the question and

gives you a moment to formulate your response.[3]
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Be Honest: If you don't know the answer, it is acceptable to say so and perhaps offer to

follow up later.[10]

Stay Composed: Answer questions diplomatically and professionally, even if they are

challenging.[7]

By carefully considering these different approaches to structure, design, and delivery, you can

craft a compelling and professional oral presentation for your BIO399 research symposium.

Remember that the ultimate goal is to clearly communicate the importance and findings of your

work to your audience.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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